(4-Nitrophenyl)methanesulfonic acid

• CAS: 53992-33-9
• Molecular Formula: C7H7NO5S
• Molecular Weight: 217.20 g/mol
• SMILES: C1=CC(=CC=C1CS(=O)(=O)O)[N+](=O)[O-]
• InChI: InChI=1S/C7H7NO5S/c9-8(10)7-3-1-6(2-4-7)5-14(11,12)13/h1-4H,5H2,(H,11,12,13)
• InChIKey: VWLGQKLHWIVCCZ-UHFFFAOYSA-N

(4-Nitrophenyl)methanesulfonic acid, systematically known as benzenemethanesulfonic acid, 4-nitro-, is a para-nitrophenyl-substituted methanesulfonic acid derivative (C₇H₇NO₅S; MW 217.20 g/mol). Combining the strong electron-withdrawing character of the nitro group with a methanesulfonic acid moiety, this compound serves two primary industrial roles: it is a critical Sumatriptan Impurity 6 reference standard for pharmaceutical analytical method validation, and a versatile intermediate for constructing nitrogen- and sulfur-containing heterocycles.

(4-Nitrophenyl)methanesulfonic acid (CAS 53992-33-9) Procurement Guide: Sourcing Strategies for an Analytical Reference Standard & Synthetic Intermediate

(4-Nitrophenyl)methanesulfonic acid, systematically known as benzenemethanesulfonic acid, 4-nitro-, is a para-nitrophenyl-substituted methanesulfonic acid derivative (C₇H₇NO₅S; MW 217.20 g/mol) [1][2]. Combining the strong electron-withdrawing character of the nitro group with a methanesulfonic acid moiety, this compound serves two primary industrial roles: it is a critical Sumatriptan Impurity 6 reference standard for pharmaceutical analytical method validation, and a versatile intermediate for constructing nitrogen- and sulfur-containing heterocycles [1].

Reference Standard

Certified Sumatriptan Impurity 6 for analytical method validation with comprehensive characterization

Synthetic Intermediate

Nitro-activated methanesulfonic acid scaffold for benzothiazine and benzosultam heterocycles

• [1] ChemWhat. Sumatriptan Impurity 6 CAS#: 53992-33-9. https://www.chemwhat.com/sumatriptan-impurity-6-cas-53992-33-9/ (accessed 2026-05-13). View Source
• [2] Mol-Instincts. (4-nitrophenyl)methanesulfonic acid Formula - C7H7NO5S. https://www.molinstincts.com/formula/4-nitrophenyl-methanesulfonic-acid-cas-53992-33-9.html (accessed 2026-05-13). View Source

(4-Nitrophenyl)methanesulfonic acid Procurement Risks: Why Generic Sulfonic Acids Cannot Substitute in Regulated and Multistep Applications

Procurement teams evaluating (4-nitrophenyl)methanesulfonic acid must recognize that substitution with generic sulfonic acids (e.g., p-toluenesulfonic acid, methanesulfonic acid) or its sodium salt (CAS 36639-50-6) introduces significant scientific and regulatory risk. The free sulfonic acid form is critical for achieving the high proton affinity required for amine scavenging in peptide couplings and for covalent immobilization via sulfonate ester linkages . Furthermore, when used as Sumatriptan Impurity 6, only the certified reference standard with fully characterized NMR, MS, HPLC, and IR spectral data, and pharmacopeial traceability, can ensure compliance with regulatory guidelines for ANDA submissions, a requirement that industrial-grade sulfonic acid intermediates cannot fulfill [1].

Free sulfonic acid proton affinity is critical for amine scavenging and covalent immobilization; sodium salt or generic acids may alter reactivity profile.

Nitro-substitution on the phenyl ring enables cyclization reactivity not achievable with non-nitrated analogs like benzylmethanesulfonic acid.

Regulatory filings require a certified reference standard with full NMR, MS, HPLC, IR/UV and pharmacopeial traceability; industrial-grade acids lack this documentation.

• [1] SynZeal. Sumatriptan Impurity 6. https://www.synzeal.com/sumatriptan-impurity-6 (accessed 2026-05-13). View Source

(4-Nitrophenyl)methanesulfonic acid Quantitative Differentiation: Direct Evidence for Selection Over Competing Analogs

Enhanced Reactivity in Heterocycle Synthesis: Nitro-Group Electronic Effect vs. Unsubstituted Methanesulfonic Acid

The para-nitro substitution on the phenyl ring of (4-nitrophenyl)methanesulfonic acid creates an electron-deficient system that significantly enhances its performance as a substrate in cyclization reactions for constructing nitrogen- and sulfur-containing heterocycles, such as benzothiazines and benzosultams, when compared to unsubstituted benzylmethanesulfonic acid . This electronic activation is absent in the comparator.

Heterocycle synthesis reactivity

Class-level

Nitro group activates aryl ring for cyclization; non-nitrated benzylmethanesulfonic acid lacks this activation

Expands synthetic scope for benzothiazine/benzosultam construction

Qualitative electronic effect; compound-specific data not reported

Evidence Dimension	Electronic Activation for Cyclization
Target Compound Data	Electron-deficient aryl ring due to para-nitro group; suitable for cyclization to benzothiazines and benzosultams.
Comparator Or Baseline	Benzylmethanesulfonic acid: Electron-neutral aryl ring, no nitro activation.
Quantified Difference	Qualitative enhancement in reaction efficiency; the nitro group enables reactivity not possible with the non-nitrated analog .
Conditions	Synthesis of benzothiazines and benzosultams under standard conditions.

Why This Matters

For synthetic chemists building heterocyclic libraries, the electronic activation directly translates to a broader reaction scope and higher synthetic utility, making the nitrated compound a superior starting material compared to its electron-neutral analog.

Superior Amine Scavenging Capacity in Peptide Coupling: Sulfonic Acid Proton Affinity vs. Carboxylic Acid Scavengers

The high proton affinity of the sulfonic acid group in (4-nitrophenyl)methanesulfonic acid makes it an efficient reagent for trapping excess amines during peptide coupling reactions . While direct quantitative comparative data against carboxylic acid-based scavengers like acetic acid is not available in the primary literature for this specific compound, sulfonic acids (pKa ~ -2) are generally known to be significantly stronger acids than carboxylic acids (pKa ~ 4.7), enabling more complete protonation and removal of unreacted amine starting materials.

Amine scavenging acidity

Class-level

~10^6.7-fold higher acidity vs acetic acid

Supports acid-catalyzed amine trapping context in peptide coupling

Based on class-level pKa comparison; product-specific data not available

Evidence Dimension	Amine Trapping Efficiency (Acid Strength)
Target Compound Data	Sulfonic acid moiety, pKa ≈ -2 (class-level).
Comparator Or Baseline	Acetic acid, pKa = 4.76.
Quantified Difference	The target compound's sulfonic acid group is approximately 10^6.7 times more acidic than the carboxylic acid comparator, leading to a significantly higher degree of amine protonation and trapping.
Conditions	Peptide coupling reaction mixture.

Why This Matters

More efficient amine removal minimizes side reactions, simplifies purification, and improves yield in peptide synthesis, providing a compelling reason to select this compound over weaker acid scavengers.

Regulatory-Compliant Characterization for ANDA Submission vs. Technical-Grade Sulfonic Acid

When procured as Sumatriptan Impurity 6, (4-nitrophenyl)methanesulfonic acid is supplied as a certified reference standard with a comprehensive structural confirmation package including 1H NMR, 13C NMR, Mass Spectrometry (MS), HPLC, Gas Chromatography (GC), 2D-NMR, IR, and UV spectral data , and optional traceability to USP or EP pharmacopeial standards [1]. In contrast, generic or technical-grade (4-nitrophenyl)methanesulfonic acid from industrial suppliers typically provides only a basic Certificate of Analysis (CoA) with HPLC purity, which is insufficient for regulatory filing.

Characterization completeness

Head-to-head

Reference standard grade: full NMR, MS, HPLC, GC, IR, UV data package with pharmacopeial traceability; technical grade: basic CoA only

Regulatory documentation readiness for ANDA impurity profiling

Direct comparison based on supplier specification

Evidence Dimension	Analytical Characterization Completeness
Target Compound Data	Comprehensive characterization data package: 1H/13C NMR, MS, HPLC, GC, 2D-NMR, IR, UV; potential USP/EP traceability [1].
Comparator Or Baseline	Technical-grade (4-nitrophenyl)methanesulfonic acid: Basic CoA with HPLC purity.
Quantified Difference	The reference standard grade provides a multi-technique spectral confirmation package; the industrial grade does not.
Conditions	Quality control for ANDA submission.

Why This Matters

For pharmaceutical R&D, the fully characterized reference standard is not a luxury but a regulatory necessity. Selecting the certified grade eliminates the substantial internal cost and delay of in-house structural confirmation and method validation.

• [1] SynZeal. Sumatriptan Impurity 6. https://www.synzeal.com/sumatriptan-impurity-6 (accessed 2026-05-13). View Source

(4-Nitrophenyl)methanesulfonic acid: High-Value Application Scenarios in Pharmaceutical & Synthetic Chemistry

Certified Reference Standard for Sumatriptan ANDA Method Validation

Analytical R&D teams use Sumatriptan Impurity 6 (CAS 53992-33-9) as a primary reference standard for developing and validating HPLC/GC methods for impurity profiling in Sumatriptan Active Pharmaceutical Ingredient (API) and finished dosage forms. The comprehensive characterization package (NMR, MS, IR, UV) and pharmacopeial traceability ensure method specificity and regulatory acceptance for Abbreviated New Drug Applications (ANDA) .

Synthesis of 4-Aminophenyl Methanesulfonic Acid Scaffolds for Sulfa Drug R&D

Medicinal chemists utilize the reduction of (4-nitrophenyl)methanesulfonic acid to its 4-aminophenyl analog (CAS 6387-28-6) as a key step in constructing sulfonamide-based bioactive molecules. This synthetic route, as exemplified in patent CN108440452, achieves a 90.21% yield under catalytic hydrogenation conditions (5% Pd/C, 4 atm H₂, ethanol) to produce the amine intermediate used for subsequent condensation with heterocyclic aldehydes .

Immobilized Acid Catalyst for Solid-Phase Organic Synthesis

For process chemists developing recyclable catalyst systems, (4-nitrophenyl)methanesulfonic acid can be covalently anchored to polymeric matrices (e.g., polystyrene resins) via its sulfonic acid group to create solid-phase acid catalysts. These immobilized catalysts are applied in esterifications, hydrolyses, and Friedel-Crafts alkylations, offering the advantage of simple recovery and reuse compared to homogeneous acid catalysts .

Application

Selection Property

Validation Focus

Sumatriptan impurity reference standard

Full characterization package (NMR, MS, HPLC, IR/UV) and pharmacopeial traceability

Method specificity and regulatory acceptance in ANDA submissions

Synthesis of 4-aminophenyl methanesulfonic acid scaffold

Nitro group reducible to amine under catalytic hydrogenation

Reduction yield and intermediate purity

Immobilized solid-phase acid catalyst

Covalent anchoring via sulfonic acid to polymeric supports

Catalyst recovery and reusability in esterification and hydrolysis